Cas no 51779-47-6 (6H-1,3-Oxazin-6-one, 4-methyl-2-(1-methylethyl)-)

• Product Name: 6H-1,3-Oxazin-6-one, 4-methyl-2-(1-methylethyl)-
• CAS No: 51779-47-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 361422
• PubChem ID: 13622330
• Update Time: 2025-04-19

6H-1,3-Oxazin-6-one, 4-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-1,3-Oxazin-6-one, 4-methyl-2-(1-methylethyl)-
• 4-methyl-2-propan-2-yl-1,3-oxazin-6-one
• 51779-47-6
• DTXSID60545240
• 4-Methyl-2-(propan-2-yl)-6H-1,3-oxazin-6-one

• Inchi： 1S/C8H11NO2/c1-5(2)8-9-6(3)4-7(10)11-8/h4-5H,1-3H3
• InChI Key： MVGOLILJSNVYDX-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)N=C1C(C)C)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds